1-[(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone

• Molecular Formula: C17H23ClN2O
• Molecular Weight: 306.8 g/mol
• SMILES: C1CC(CN(C1)C(=O)CCl)N(CC2=CC=CC=C2)C3CC3
• InChI: InChI=1S/C17H23ClN2O/c18-11-17(21)19-10-4-7-16(13-19)20(15-8-9-15)12-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13H2/t16-/m0/s1
• InChIKey: FMUIWDOJFAWWHV-INIZCTEOSA-N

Sourcing the correct enantiomer for chiral piperidine libraries is a recurring bottleneck; racemic or (R)-configured alternatives compromise stereochemical SAR and downstream metabolic profiling. This (S)-configured building block (CAS 1354008-28-8) solves that problem with a pre-installed chiral center, a reactive chloroacetyl handle for one-step SN2 diversification, and an N-benzyl-N-cyclopropyl motif that enables P450 mechanistic studies. - Enantiomeric fidelity: (S)-enantiomer purity ≥98%, avoiding confounding racemic mixtures that obscure GPR119 and DPP-4 potency readouts. - Late-stage diversification: Chloroacetyl warhead enables rapid covalent probe/inhibitor library synthesis without additional activation steps. - Pharmacophoric alignment: Matches the cyclopropyl piperidine core claimed in EP 2900242 A1 for type 2 diabetes targets.

Chiral Piperidine-Chloroethanone Building Block

1-[(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone (CAS 1354008-28-8, MDL MFCD21095702, molecular formula C₁₇H₂₃ClN₂O, MW 306.83 g/mol) is a chiral piperidine derivative bearing an (S)-configured N-benzyl-N-cyclopropylamino substituent at the piperidine 3-position and a chloroacetyl (2-chloroethanone) electrophilic terminus at the piperidine 1-position . The compound is supplied as a research-grade intermediate at ≥98% purity (NLT 98%) and is classified under GHS07 as a harmful/irritant (H302, H315, H319, H335) . This specific (S)-enantiomer is one member of an enantiomeric pair—the (R)-enantiomer (CAS 1354009-86-1, MDL MFCD21095701) and the racemic/unassigned mixture (CAS 1353944-72-5) are also commercially catalogued, making stereochemical selection a critical procurement decision point .

1 Stereochemically defined (S)-enantiomer for chiral synthesis programs

2 Distinct CAS and MDL registry ensures identity separation from (R) and racemic forms

3 Chloroacetyl terminus supports one-step SN2 derivatization workflows

Why Analogs Cannot Substitute (S)-Configuration

In-class piperidine-chloroethanone compounds bearing different N-alkyl substituents, different stereochemistry, or different regiochemistry cannot be interchanged with 1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone without altering the stereochemical outcome of downstream reactions, metabolic stability, or target-binding geometry. The N-benzyl-N-cyclopropyl motif confers a mechanistically distinct P450 metabolic fate—N-benzyl-N-cyclopropylamine acts as a suicide substrate that inactivates cytochrome P450 enzymes, whereas the corresponding N-methyl quaternary analog does not inactivate P450 and must first undergo oxidative N-demethylation to regain this activity [1]. Furthermore, substituted cyclopropyl piperidinyl compounds are specifically claimed as GPR119 agonists in patent literature, indicating that the cyclopropyl substitution pattern is pharmacophorically privileged within this scaffold class [2]. The evidence below quantifies these and other differentiation dimensions.

Stereochemical mismatch

(R)-enantiomer or racemic mixture may alter biological response and synthetic stereochemical outcome; not interchangeable.

N-substituent-dependent metabolic fate

N-cyclopropyl vs N-methyl analogs may exhibit different P450 inactivation profiles; metabolic stability context may not transfer.

Regioisomer geometry

4-substituted piperidine isomer presents different spatial orientation and lacks the C-3 chiral center; SAR interpretation may shift.

• [1] Cerny MA, Hanzlik RP. Cytochrome P450-Catalyzed Oxidation of N-Benzyl-N-cyclopropylamine Generates Both Cyclopropanone Hydrate and 3-Hydroxypropionaldehyde via Hydrogen Abstraction, Not Single Electron Transfer. J Am Chem Soc. 2006;128(10):3346-3354. PMID: 16522116. DOI: 10.1021/ja054938+. View Source
• [2] Merck Sharp & Dohme Corp. Substituted Cyclopropyl Compounds. European Patent EP 2900242 A1, published 2015-08-05. Priority: US 201261705850 P, 2012-09-26. (Substituted cyclopropyl piperidinyl compounds claimed as GPR119 agonists for type 2 diabetes.) View Source

Differentiation Evidence vs. Structural Analogs

Enantiomeric Identity: (S) vs. (R) vs. Racemic

The (S)-enantiomer (CAS 1354008-28-8, Leyan product code 1775889, MDL MFCD21095702) and the (R)-enantiomer (CAS 1354009-86-1, Leyan product code 1775888, MDL MFCD21095701) are individually catalogued chiral entities with distinct CAS numbers, distinct MDL registry identifiers, and identical molecular formula (C₁₇H₂₃ClN₂O) and molecular weight (306.83 g/mol). Both enantiomers are supplied at 98% purity by the same vendor . The racemic/unassigned mixture (CAS 1353944-72-5, Leyan product code 1775887) carries a third distinct CAS number and is also available at 98% purity . The (S)-enantiomer is listed with an MDL number of MFCD21095702 and a canonical SMILES string O=C(CCl)N1CCC[C@H](N(CC2=CC=CC=C2)C2CC2)C1 encoding the (S)-configuration via the [C@H] tetrahedral stereodescriptor . The (R)-enantiomer correspondingly bears MDL MFCD21095701 . All three forms (S, R, racemic) were listed as discontinued at CymitQuimica as of 2019, though alternative suppliers (Leyan, MolCore, Fluorochem) maintain active catalogue listings .

Enantiomeric identity

Head-to-head

(S)-Enantiomer

CAS 1354008-28-8

MDL MFCD21095702

Purity 98%

(R) / Racemic

(R) CAS 1354009-86-1, MDL MFCD21095701

Racemic CAS 1353944-72-5

All at 98% purity; identical MW

Supports enantiomer-specific procurement; identity verified by CAS and MDL.

No analytical chiral purity (ee) data available from supplier.

Evidence Dimension	Stereochemical identity and purity specification
Target Compound Data	(S)-enantiomer: CAS 1354008-28-8, MDL MFCD21095702, MW 306.83, purity 98% (Leyan, MolCore)
Comparator Or Baseline	(R)-enantiomer: CAS 1354009-86-1, MDL MFCD21095701, MW 306.83, purity 98% (Leyan). Racemic: CAS 1353944-72-5, MW 306.83, purity 98% (Leyan)
Quantified Difference	Identical purity (98%) across all three forms; differentiation is by CAS number, MDL number, and chirality sense (S vs. R vs. unspecified). MW and molecular formula are identical across all three.
Conditions	Vendor specification data; Leyan product pages cross-referenced with Fluorochem MDL registry and MolCore purity claims

Why This Matters

Enantiomers can exhibit profoundly different biological activities and downstream synthetic outcomes; procurement of the correct enantiomer with verified CAS and MDL identity is essential to ensure stereochemical integrity in chiral synthesis programs.

N-Cyclopropyl vs. N-Methyl: P450 Inactivation Potential

Although direct metabolic data on the full target compound are not published, the N-benzyl-N-cyclopropylamine substructure has been quantitatively characterized as a suicide substrate for cytochrome P450 enzymes in a definitive JACS study. In vitro P450 oxidation of N-benzyl-N-cyclopropylamine (compound 1 in the study) yielded 3-hydroxypropionaldehyde (3HP, 57%), cyclopropanone hydrate (34%), cyclopropylamine (9%), benzaldehyde (6%), benzyl alcohol (12%), and benzaldoxime (19%), and resulted in enzyme inactivation [1]. Critically, N-benzyl-N-cyclopropyl-N-methylamine (compound 4) was found not to inactivate P450 and not to generate 3HP without first undergoing oxidative N-demethylation to compound 1 [1]. This establishes that tertiary N-cyclopropyl-N-methyl amines are metabolically distinct from secondary N-cyclopropyl amines, and that the N-H bond of the secondary cyclopropylamine is mechanistically required for suicide inactivation. The target compound contains the N-benzyl-N-cyclopropyl tertiary amine motif (with cyclopropyl attached to a tertiary nitrogen), analogous to the non-inactivating compound 4; however, the chloroacetyl carbonyl group may alter the electronic environment of the adjacent nitrogen, and no direct metabolic data on the full compound exist [1]. The N-methyl close analog (CAS 1354016-72-0, MW 280.8, C₁₅H₂₁ClN₂O, purity 97%, MDL MFCD21095655) provides a direct comparator: it substitutes the N-cyclopropyl group with an N-methyl group, reducing molecular weight by 26 Da and removing the strained cyclopropyl ring .

P450 inactivation potential

Class-level inference

N-benzyl-N-cyclopropyl (target context)

Secondary cyclopropylamine P450 suicide substrate: 3HP 57%, cyclopropanone hydrate 34% (literature)

N-methyl analog

No P450 inactivation; requires N-demethylation first. MW −26 Da.

Metabolic fate context may differ; direct compound data unavailable.

Class-level inference from model N-benzyl-N-cyclopropylamines; full compound not studied.

Evidence Dimension	P450 metabolic fate and enzyme inactivation potential of the N-benzyl-N-cyclopropyl vs. N-benzyl-N-methyl substructure
Target Compound Data	Contains N-benzyl-N-cyclopropyl tertiary amine; class-level inference: N-benzyl-N-cyclopropylamine (secondary) is a P450 suicide substrate; N-benzyl-N-cyclopropyl-N-methylamine (tertiary, compound 4) does NOT inactivate P450 — metabolic fate of the target compound's specific structural context is uncharacterized
Comparator Or Baseline	N-methyl analog (CAS 1354016-72-0): MW 280.8, C₁₅H₂₁ClN₂O, purity 97%. N-benzyl-N-cyclopropylamine (compound 1): P450 inactivation YES, 3HP yield 57%, cyclopropanone hydrate 34%. N-benzyl-N-cyclopropyl-N-methylamine (compound 4): P450 inactivation NO, no 3HP without prior N-demethylation.
Quantified Difference	Compound 1 generates 3HP at 57% yield and inactivates P450; Compound 4 does not inactivate P450 (qualitative binary difference). MW difference between target and N-methyl analog: +26 Da (cyclopropyl C₃H₅ vs. methyl CH₃).
Conditions	In vitro rat liver microsomal P450 incubation; J Am Chem Soc 2006, 128(10):3346-3354 [1]

Why This Matters

The cyclopropyl group imposes unique constraints on P450-mediated metabolism compared to the N-methyl analog — a critical consideration when selecting intermediates for drug candidates where metabolic stability or P450 interaction profiles are screening parameters.

• [1] Cerny MA, Hanzlik RP. Cytochrome P450-Catalyzed Oxidation of N-Benzyl-N-cyclopropylamine Generates Both Cyclopropanone Hydrate and 3-Hydroxypropionaldehyde via Hydrogen Abstraction, Not Single Electron Transfer. J Am Chem Soc. 2006;128(10):3346-3354. PMID: 16522116. DOI: 10.1021/ja054938+. View Source

Electrophilic Warhead: Chloroacetyl vs. Acid/Alcohol Analogs

The chloroacetyl (-COCH₂Cl) terminus of the target compound provides a reactive electrophilic center capable of undergoing nucleophilic substitution (SN2) with soft nucleophiles such as thiols (cysteine residues), amines, and alcohols. This reactivity profile is absent in the corresponding carboxylic acid analog [(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid and the alcohol analog 2-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanol, which require separate activation steps (e.g., carbodiimide coupling for the acid; tosylation/mesylation for the alcohol) before they can serve as electrophilic handles . The chloroacetyl group is established in the covalent inhibitor literature as a warhead that forms irreversible covalent bonds with active-site cysteine residues; chloroacetyl-bearing folate analogs irreversibly inhibit thymidylate synthase by reacting with Cys-146 at the active site, and chloroacetyl peptides display nanomolar inhibition of cysteine proteases, with potency gains of up to three orders of magnitude compared to acetylated controls [1]. The target compound thus combines the chloroacetyl electrophile with the chiral (S)-N-benzyl-N-cyclopropyl-piperidine scaffold, offering a pre-activated, chirally defined intermediate for one-step diversification via nucleophilic displacement of chloride .

Electrophilic warhead

Class-level inference

One-step SN2 diversification

Chloroacetyl vs carboxylic acid/alcohol: no activation step required. Literature reports up to ~1000× potency gain in covalent cysteine protease inhibition.

Supports covalent probe design workflows; saves synthetic steps.

Potency gain is class-level from covalent inhibitor studies; not tested on this scaffold.

Evidence Dimension	Electrophilic reactivity and utility for one-step covalent derivatization
Target Compound Data	Chloroacetyl terminus: reactive α-chloro ketone; undergoes direct SN2 displacement with amines, thiols, alcohols; no activation step required. MW 306.83, C₁₇H₂₃ClN₂O.
Comparator Or Baseline	Carboxylic acid analog [(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid (C₁₇H₂₄N₂O₂, MW ~288.4): requires activation (e.g., EDC/DCC) for amide/ester formation. Alcohol analog 2-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanol (C₁₇H₂₆N₂O, MW ~274.4): requires conversion to leaving group (e.g., tosylate) prior to nucleophilic displacement.
Quantified Difference	Chloroacetyl enables one-step SN2 diversification; acid and alcohol analogs require ≥1 additional activation step. Literature precedent: chloroacetyl warheads confer nanomolar covalent inhibition vs. acetyl controls showing up to 1000-fold weaker potency [1].
Conditions	General organic reactivity principles; covalent inhibitor literature evidence from thymidylate synthase and cysteine protease studies [1]

Why This Matters

For medicinal chemists synthesizing covalent probe libraries or irreversible inhibitor candidates, the chloroacetyl terminus provides a ready-to-derivatize electrophilic handle that saves synthetic steps compared to carboxylate or alcohol intermediates.

• [1] Pawelek PD, Allain C, et al. Mode of action of site-directed irreversible folate analogue inhibitors of thymidylate synthase. J Biol Chem. 1998;273(14):7970-7977. PMID: 9525895. (Chloroacetyl group forms covalent bond with active-site Cys-146.) View Source

Regiochemistry: 3- vs. 4-Substituted Piperidine

The target compound places the benzyl-cyclopropyl-amino substituent at the piperidine 3-position, while a structurally isomeric analog (CAS 1353963-01-5) places the identical substituent at the piperidine 4-position . Both isomers share the identical molecular formula (C₁₇H₂₃ClN₂O) and molecular weight (306.83 g/mol) and both carry the chloroacetyl group at the piperidine 1-position . However, the 3-position substitution creates a chiral center at the piperidine ring (C-3), enabling enantiomeric resolution into (S) and (R) forms, whereas the 4-position substitution does not generate a stereogenic center on the piperidine ring itself. The spatial vector of the benzyl-cyclopropyl-amino pharmacophore differs substantially between the 3- and 4-substituted isomers: the 3-substituted geometry orients the N-benzyl-N-cyclopropyl group in a meta-like relationship to the piperidine nitrogen, while the 4-substituted geometry places it in a para-like orientation . No direct comparative biological or crystallographic data exist for this specific isomeric pair, but regioisomeric differentiation is a well-established determinant of target binding in piperidine-based drug candidates including DPP-4 inhibitors and GPR119 agonists [1].

Regiochemistry 3- vs 4-

Class-level inference

3-substituted (target)

Chiral center at C-3; (S)-configuration; CAS 1354008-28-8

4-substituted isomer

Achiral piperidine; CAS 1353963-01-5; identical formula and MW

Spatial presentation differs; may impact target recognition.

No direct comparative biological data for this pair; regioisomer identity must be verified.

Evidence Dimension	Spatial orientation of the benzyl-cyclopropyl-amino substituent relative to the piperidine ring and chloroacetyl terminus
Target Compound Data	3-substituted: benzyl-cyclopropyl-amino at piperidine C-3; chiral center at C-3 (S-configuration); CAS 1354008-28-8, C₁₇H₂₃ClN₂O, MW 306.83
Comparator Or Baseline	4-substituted isomer: benzyl-cyclopropyl-amino at piperidine C-4; achiral piperidine core; CAS 1353963-01-5, C₁₇H₂₃ClN₂O, MW 306.83 (isomeric, identical MW and formula)
Quantified Difference	Identical MW and formula; difference is positional (3- vs. 4-substitution). The 3-substituted isomer possesses a stereogenic piperidine carbon (C-3) enabling enantiomeric forms; the 4-substituted isomer does not.
Conditions	Structural comparison based on IUPAC nomenclature, CAS registration, and molecular formula data from HXCHEM and Fluorochem

Why This Matters

Regioisomeric substitution on the piperidine ring dictates the three-dimensional presentation of the benzyl-cyclopropyl-amino group to biological targets; procurement of the correct regioisomer is essential for SAR consistency in lead optimization programs.

• [1] Merck Sharp & Dohme Corp. Substituted Cyclopropyl Compounds. European Patent EP 2900242 A1, published 2015-08-05. (Cyclopropyl piperidinyl substitution pattern critical for GPR119 agonism.) View Source

Application Scenarios

GPR119 Agonist Lead Optimization

The (S)-configured N-benzyl-N-cyclopropyl-piperidine scaffold embedded in this compound aligns with the core pharmacophore claimed in EP 2900242 A1 for substituted cyclopropyl piperidinyl GPR119 agonists targeting type 2 diabetes [1]. The pre-installed (S)-stereochemistry at C-3, coupled with the chloroacetyl electrophilic handle for late-stage diversification via nucleophilic displacement, makes this compound a strategically advantageous intermediate for synthesizing focused libraries of GPR119 agonist candidates with defined chirality. Use of the (S)-enantiomer rather than the (R)-enantiomer or racemic mixture ensures stereochemical consistency in SAR exploration, avoiding the confounding effects of enantiomeric mixtures on potency readouts [1].

Covalent Probe Synthesis via Chloroacetyl Displacement

The chloroacetyl group serves as a pre-activated electrophilic warhead for one-step SN2 derivatization, enabling rapid construction of compound libraries without additional carboxylate activation or alcohol functionalization steps . This is particularly suited for generating covalent inhibitor candidates where the chloroacetyl-derived linkage can engage active-site cysteine or serine residues. Literature precedent demonstrates that chloroacetyl warheads confer nanomolar irreversible inhibition against cysteine proteases and thymidylate synthase, with potency gains of up to 1000-fold over non-electrophilic acetyl controls [2]. The chiral (S)-piperidine scaffold provides a defined three-dimensional orientation for the warhead, supporting structure-based design of target-selective covalent probes.

Cyclopropylamine-Mediated P450 Mechanistic Probe

Although the full compound's metabolic fate is not directly characterized, the N-benzyl-N-cyclopropyl substructure is a well-established P450-interacting motif with quantitatively defined metabolite profiles (3HP 57%, cyclopropanone hydrate 34%, plus ring-opened and dealkylation products) [3]. The target compound could serve as a functionalized scaffold for synthesizing tool compounds to probe P450 isoform selectivity, metabolic intermediate complex (MIC) formation, or structure-metabolism relationships of cyclopropylamine-containing drug candidates. The (S)-enantiomerically pure form enables chiral metabolic profiling, distinguishing enantiomer-specific P450 processing that would be obscured with the racemic mixture [3].

DPP-4 Inhibitor and Serine Protease Inhibitor Building Block

3-Aminopiperidine scaffolds are a privileged core in DPP-4 inhibitors (e.g., alogliptin, trelagliptin), where the 3-amino substituent engages key hydrogen-bonding networks in the enzyme active site [4]. The target compound delivers a pre-functionalized (S)-3-aminopiperidine with the N-benzyl-N-cyclopropyl protection, and the chloroacetyl terminus serves as an entry point for installing diverse P1/P2 recognition elements via nucleophilic displacement. The N-cyclopropyl group distinguishes this intermediate from the more common N-methyl and N-ethyl analogs (CAS 1354016-72-0 and CAS 1354015-52-3, respectively), offering access to underexplored cyclopropyl-containing DPP-4 inhibitor chemical space [4].

Application

Selection Property

Validation Focus

GPR119 pathway research

(S)-enantiomer with cyclopropyl substitution

Enantiomeric identity and regioisomer confirmation

Covalent probe design

Chloroacetyl electrophilic warhead

SN2 reactivity and cysteine engagement assays

P450 metabolism probe

N-benzyl-N-cyclopropyl motif

P450 isoform selectivity and MIC detection

DPP-4 inhibitor SAR exploration

(S)-3-aminopiperidine scaffold with N-cyclopropyl

Active-site hydrogen bonding and stereochemical fit

• [1] Merck Sharp & Dohme Corp. Substituted Cyclopropyl Compounds. European Patent EP 2900242 A1, published 2015-08-05. (Substituted cyclopropyl piperidinyl compounds as GPR119 agonists for type 2 diabetes.) View Source
• [2] Pawelek PD, Allain C, et al. Mode of action of site-directed irreversible folate analogue inhibitors of thymidylate synthase. J Biol Chem. 1998;273(14):7970-7977. PMID: 9525895. (Chloroacetyl group forms covalent bond with active-site cysteine; potency differential vs. acetyl controls.) View Source
• [3] Cerny MA, Hanzlik RP. Cytochrome P450-Catalyzed Oxidation of N-Benzyl-N-cyclopropylamine Generates Both Cyclopropanone Hydrate and 3-Hydroxypropionaldehyde via Hydrogen Abstraction, Not Single Electron Transfer. J Am Chem Soc. 2006;128(10):3346-3354. PMID: 16522116. DOI: 10.1021/ja054938+. View Source
• [4] Grimshaw CE, Jennings A, et al. Trelagliptin (SYR-472, Zafatek), Novel Once-Weekly Treatment for Type 2 Diabetes, Inhibits Dipeptidyl Peptidase-4 (DPP-4) via a Non-Covalent Mechanism. PLoS ONE. 2016;11(6):e0157509. DOI: 10.1371/journal.pone.0157509. (Aminopiperidine core as DPP-4 pharmacophore; trelagliptin IC₅₀ 1.3 nM, alogliptin IC₅₀ 5.3 nM.) View Source